2-butoxy-N-[4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide

• Molecular Formula: C21H23N3O5
• Molecular Weight: 397.4 g/mol
• IUPAC Name: 2-butoxy-N-[4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide
• InChI: InChI=1S/C21H23N3O5/c1-4-5-12-28-16-9-7-6-8-15(16)21(25)22-20-19(23-29-24-20)14-10-11-17(26-2)18(13-14)27-3/h6-11,13H,4-5,12H2,1-3H3,(H,22,24,25)
• InChI Key: OSMNVIGODYLNNL-UHFFFAOYSA-N
• SMILES: CCCCOC1=CC=CC=C1C(=O)NC2=NON=C2C3=CC(=C(C=C3)OC)OC

Description

2-butoxy-N-[4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicine, agriculture, and materials science. This compound is a member of the oxadiazole family, which is known for its diverse biological and chemical properties. In

Mechanism of Action

The mechanism of action of 2-butoxy-N-[4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide is not fully understood. However, studies have shown that this compound inhibits the activity of various enzymes and proteins involved in cell proliferation, inflammation, and fungal growth. Additionally, this compound has also been shown to induce apoptosis in cancer cells, leading to their death.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. In cancer cells, this compound has been shown to inhibit cell growth and induce apoptosis. Additionally, this compound has also been shown to reduce inflammation and fungal growth in vitro and in vivo. However, more studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

2-butoxy-N-[4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide has various advantages and limitations for lab experiments. One of the main advantages is its high purity and yield, making it suitable for various applications. Additionally, this compound has shown promising results in various studies, making it a potential candidate for further research. However, one of the limitations of this compound is its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

There are various future directions for the research of 2-butoxy-N-[4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide. One potential direction is to further explore its anticancer properties and potential use as an anticancer drug. Additionally, more studies are needed to fully understand the mechanism of action and biochemical and physiological effects of this compound. Furthermore, this compound has shown potential as an alternative to traditional pesticides in agriculture, and more research is needed to explore its efficacy and safety in this field. Finally, this compound has also shown potential in materials science, and further research is needed to explore its potential applications in organic electronics and optoelectronics.

Synthesis Methods

The synthesis of 2-butoxy-N-[4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide involves the reaction of 2-butoxybenzoyl chloride with 4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-amine in the presence of a base. This reaction yields the desired compound, which can be purified using various methods, including column chromatography and recrystallization. The synthesis of this compound has been optimized to achieve high yields and purity, making it suitable for various applications.

Scientific Research Applications

2-butoxy-N-[4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide has been extensively studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, this compound has shown promising results as an anticancer agent, with studies demonstrating its ability to inhibit the growth of cancer cells and induce apoptosis. Additionally, this compound has also shown potential as an anti-inflammatory and antifungal agent.
In agriculture, this compound has been studied for its ability to control plant diseases and pests. Studies have shown that this compound has antifungal and insecticidal properties, making it a potential alternative to traditional pesticides.
In materials science, this compound has been studied for its potential applications in organic electronics and optoelectronics. Studies have shown that this compound has excellent thermal stability and can be used as a hole-transporting material in organic solar cells and light-emitting diodes.